4-Iodo-4'-methylbiphenyl
Overview
Description
“4-Iodo-4’-methylbiphenyl” is an organic compound with the molecular formula C13H11I . It has an average mass of 294.131 Da and a monoisotopic mass of 293.990540 Da .
Molecular Structure Analysis
The molecular structure of “4-Iodo-4’-methylbiphenyl” consists of two phenyl rings connected by a single bond, with an iodine atom attached to one ring and a methyl group attached to the other . The compound has no hydrogen bond acceptors or donors, and one freely rotating bond .
Scientific Research Applications
Organic Synthesis
4-Iodo-4’-methylbiphenyl: is a valuable building block in organic synthesis. It can be used to create a variety of complex molecules due to its reactive iodine atom, which can undergo further cross-coupling reactions . This compound is particularly useful in the synthesis of biaryl structures, which are prevalent in pharmaceuticals, agrochemicals, and OLED materials.
Medicinal Chemistry
In medicinal chemistry, 4-Iodo-4’-methylbiphenyl serves as a precursor for the synthesis of various biologically active compounds. Its biphenyl structure is a common motif in drug molecules, and the iodine substituent can be strategically replaced or used in further transformations to create targeted therapeutic agents .
Material Science
This compound finds applications in material science, particularly in the development of electronic materials. The biphenyl core can contribute to the thermal stability and rigidity of polymers, while the iodine atom can be used to introduce other functional groups that modulate the electronic properties of the material .
Catalysis
4-Iodo-4’-methylbiphenyl: can act as a ligand or a catalyst in various chemical reactions. Its stable aromatic structure allows it to form complexes with metals, which can catalyze a range of transformations, including oxidative additions and carbon-carbon bond-forming reactions .
Iodine-Mediated Cyclization
Molecular iodine has been used to promote cyclization reactions of tethered heteroatom-containing alkenyl or alkynyl systems4-Iodo-4’-methylbiphenyl can participate in such iodocyclization and cyclodehydroiodination reactions to afford heterocyclic compounds with potential synthetic and biological applications .
Environmental Studies
The iodine content in 4-Iodo-4’-methylbiphenyl makes it a candidate for environmental studies related to iodine cycling and organic iodine pollutants. Its behavior in atmospheric and aquatic systems can be studied to understand the fate and transport of similar organic iodine compounds .
Photovoltaic Applications
In the field of photovoltaics, 4-Iodo-4’-methylbiphenyl can be used to synthesize organic dyes and donor materials for solar cells. The iodine atom plays a crucial role in the introduction of anchoring groups that bind to the semiconductor surface .
Analytical Chemistry
Lastly, 4-Iodo-4’-methylbiphenyl can be used as a standard or reference compound in analytical chemistry. Its distinct molecular weight and structure make it suitable for calibrating instruments like mass spectrometers and for use in method development .
properties
IUPAC Name |
1-iodo-4-(4-methylphenyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11I/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFPXXEIIWWYHTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=C(C=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00568190 |
Source
|
| Record name | 4-Iodo-4'-methyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00568190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-4'-methylbiphenyl | |
CAS RN |
55290-86-3 |
Source
|
| Record name | 4-Iodo-4'-methyl-1,1'-biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00568190 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{[(Difluoromethyl)thio]methyl}benzene](/img/structure/B1339143.png)
